Cas no 486414-51-1 (1,2-Butanediamine,N1,N1,3-trimethyl-,(2R)-(9CI))

1,2-Butanediamine,N1,N1,3-trimethyl-,(2R)-(9CI) structure
486414-51-1 structure
Product Name:1,2-Butanediamine,N1,N1,3-trimethyl-,(2R)-(9CI)
CAS No:486414-51-1
MF:C7H18N2
MW:130.231221675873
MDL:MFCD31560223
CID:1016884
PubChem ID:28599423
Update Time:2025-10-30

1,2-Butanediamine,N1,N1,3-trimethyl-,(2R)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,2-Butanediamine,N1,N1,3-trimethyl-,(2R)-(9CI)
    • ZKUQESYHKKBVDE-ZETCQYMHSA-N
    • AKOS006338269
    • (R)-3,N1,N1-trimethyl-butane-1,2-diamine
    • (2R)-N1,N1,3-TRIMETHYL-1,2-BUTANEDIAMINE
    • 486414-51-1
    • C78255
    • SCHEMBL131634
    • (2R)-1-dimethylamino-2-amino-3-methyl-butane
    • (2R)-1-N,1-N,3-trimethylbutane-1,2-diamine
    • DTXSID601273678
    • MDL: MFCD31560223
    • Inchi: 1S/C7H18N2/c1-6(2)7(8)5-9(3)4/h6-7H,5,8H2,1-4H3/t7-/m0/s1
    • InChI Key: ZKUQESYHKKBVDE-ZETCQYMHSA-N
    • SMILES: N(C)(C)C[C@@H](C(C)C)N

Computed Properties

  • Exact Mass: 130.146998583g/mol
  • Monoisotopic Mass: 130.146998583g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 69.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 29.3Ų

1,2-Butanediamine,N1,N1,3-trimethyl-,(2R)-(9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Advanced ChemBlocks
P37903-1G
(2R)-N1,N1,3-Trimethyl-1,2-butanediamine dihydrochloride
486414-51-1 95%
1G
$500 2023-09-15

Additional information on 1,2-Butanediamine,N1,N1,3-trimethyl-,(2R)-(9CI)

Introduction to 1,2-Butanediamine,N1,N1,3-trimethyl-,(2R)-(9CI) and Its Applications in Modern Chemical Research

The compound with the CAS number 486414-51-1, identified as 1,2-Butanediamine,N1,N1,3-trimethyl-,(2R)-(9CI), represents a fascinating molecule with significant potential in the field of pharmaceutical and biochemical research. This compound belongs to a class of derivatives that exhibit unique structural and functional properties, making it a subject of intense interest among scientists exploring novel therapeutic agents and biochemical pathways.

1,2-Butanediamine,N1,N1,3-trimethyl-,(2R)-(9CI) is an N-substituted diamine derivative, characterized by its chiral center at the 2-position. This stereochemistry is particularly noteworthy as it opens up possibilities for enantioselective synthesis and applications. The N-methyl groups at positions 1 and 3 contribute to the compound's stability and reactivity, enabling its use in various chemical transformations. The (9CI) notation indicates that this configuration is one of several possible stereoisomers, with this specific form being of particular interest due to its unique biological activity.

In recent years, there has been a growing emphasis on the development of chiral auxiliaries and catalysts that can selectively modify the stereochemistry of molecules. 1,2-Butanediamine,N1,N1,3-trimethyl-,(2R)-(9CI) has emerged as a promising candidate in this area. Its ability to act as a building block for more complex molecules has been explored in the synthesis of peptidomimetics and other pharmacologically relevant compounds. The presence of multiple reactive sites allows for diverse functionalization strategies, making it a versatile intermediate in organic synthesis.

The pharmaceutical industry has shown particular interest in diamine derivatives due to their potential biological activity. 1,2-Butanediamine,N1,N1,3-trimethyl-,(2R)-(9CI) has been investigated for its role in modulating enzyme activity and interacting with biological targets. Preliminary studies suggest that this compound may exhibit properties useful in the development of drugs targeting neurological disorders and inflammatory conditions. The chiral nature of the molecule is particularly important here, as enantiomers can have drastically different biological effects.

One of the most exciting applications of 1,2-Butanediamine,N1,N1,3-trimethyl-,(2R)-(9CI) is in the field of asymmetric catalysis. Researchers have utilized this compound as a ligand in transition metal-catalyzed reactions, enabling high enantioselectivity in the formation of complex molecular structures. This approach has been particularly successful in the synthesis of β-amino acids and other chiral building blocks essential for drug development. The efficiency and selectivity offered by this method have made it a valuable tool in synthetic organic chemistry.

The compound's stability under various reaction conditions has also been a subject of study. 1,2-Butanediamine,N1,N1,3-trimethyl-,(2R)-(9CI) has been found to remain stable under both aerobic and anaerobic conditions, which is crucial for its application in diverse biochemical environments. This stability allows for its use in long-term reactions and processes where degradation would be a significant issue. Additionally, its solubility profile makes it compatible with a wide range of solvents commonly used in organic synthesis.

Recent advances in computational chemistry have further enhanced the understanding of 1,2-Butanediamine,N1,N1,3-trimethyl-,(2R)-(9CI)'s reactivity and interaction with biological systems. Molecular modeling studies have provided insights into how this compound interacts with enzymes and receptors at the molecular level. These insights are invaluable for designing drugs that target specific biological pathways with high precision. The ability to predict the behavior of such compounds before experimental synthesis significantly reduces development time and resources.

The environmental impact of using 1,2-Butanediamine,N1,N1,3-trimethyl-,(2R)-(9CI) has also been considered in recent research. Efforts have been made to develop synthetic routes that minimize waste and reduce energy consumption. Green chemistry principles have guided these efforts, ensuring that the production process is sustainable and environmentally friendly. This approach aligns with global trends toward more sustainable chemical manufacturing practices.

In conclusion, 486414-51-1 represents a significant advancement in chemical research with its unique structural features and broad applicability. Its role as a chiral building block and its potential in pharmaceutical development make it a compound of great interest. As research continues to uncover new applications for this molecule, 486414-51-1 is poised to play an increasingly important role in both academic research and industrial applications.

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